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Compound of Interest

Compound Name: Pentafluoroethane

Cat. No.: B1204445 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the experimental study of

pentafluoroethane (HFC-125) as a component in mixed refrigerant systems. The following

sections detail the thermodynamic properties of various HFC-125 mixtures, experimental

protocols for their characterization, and the logical workflow for refrigerant analysis.

Thermodynamic Data of Pentafluoroethane Mixtures
Pentafluoroethane is a common component in refrigerant blends due to its thermodynamic

properties. Understanding the behavior of these mixtures is crucial for designing and optimizing

refrigeration cycles. The following tables summarize key experimental data from various

studies on binary and ternary mixtures containing HFC-125.

Table 1: Vapor-Liquid Equilibrium (VLE) Data for Binary
Mixtures
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Mixture
Component
s

Temperatur
e (K)

Pressure
(MPa)

Liquid Mole
Fraction (x)
of HFC-125

Vapor Mole
Fraction (y)
of HFC-125

Reference

HFC-32 +

HFC-125

265.15 -

303.15
Varied Varied Varied [1][2]

HFC-125 +

Propane (R-

290)

268.15 -

313.15
Varied Varied Varied [3][4]

HFC-125 +

Fluoroethane

(R161)

265.15 -

313.15
Varied Varied Varied [5][6]

HFC-125 +

R1234yf
270 - 360 Varied 0.6635 - [7]

Table 2: Gas-Phase PVTx Properties of a Ternary Mixture
Mixture
Composition
(mole fraction)

Temperature
(K)

Pressure
(MPa)

Density
(kg·m⁻³)

Reference

R-32 (0.174) +

R-125 (0.340) +

R-143a (0.486)

305 - 380 up to 4.6 up to 200 [8]

R-32 (0.313) +

R-125 (0.203) +

R-143a (0.484)

305 - 380 up to 4.6 up to 200 [8]

R-32 (0.343) +

R-125 (0.445) +

R-143a (0.212)

305 - 380 up to 4.6 up to 200 [8]

R-32 (0.484) +

R-125 (0.216) +

R-143a (0.300)

305 - 380 up to 4.6 up to 200 [8]
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Experimental Protocols
The following protocols outline the methodologies for key experiments in the study of mixed

refrigerants containing pentafluoroethane.

Vapor-Liquid Equilibrium (VLE) Measurement using a
Circulation-Type Apparatus
This protocol describes the determination of VLE data for refrigerant mixtures.

Objective: To measure the temperature, pressure, and compositions of the liquid and vapor

phases of a refrigerant mixture at equilibrium.

Apparatus:

Circulation-type equilibrium apparatus

Thermostatically controlled bath

Pressure transducer

Temperature sensors (e.g., platinum resistance thermometers)

Gas chromatograph (GC) for composition analysis

Procedure:

Preparation:

Evacuate the entire apparatus to remove any residual gases.

Introduce the pure refrigerant components into the system at the desired overall

composition. The purity of the refrigerants should be 99.9% or higher.[7]

Equilibrium Establishment:

Set the thermostatic bath to the desired experimental temperature.
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Allow the mixture to circulate within the apparatus until thermal and phase equilibrium is

reached. This is indicated by stable temperature and pressure readings.

Data Acquisition:

Record the equilibrium temperature and pressure.

Simultaneously, take samples from the liquid and vapor phases.

Composition Analysis:

Analyze the composition of the liquid and vapor samples using a gas chromatograph.

Repeat:

Repeat steps 2-4 for different temperatures and compositions to obtain a comprehensive

VLE dataset.

The experimental data can be correlated with equations of state such as the Peng-Robinson or

Carnahan-Starling-De Santis (CSD) equations of state to model the mixture's behavior.[3]

Gas-Phase PVTx Property Measurement using a Burnett
Apparatus
This protocol details the measurement of pressure, volume, temperature, and composition

(PVTx) properties of refrigerant gas mixtures.

Objective: To obtain accurate PVTx data for a gas-phase refrigerant mixture over a range of

temperatures and pressures.

Apparatus:

Burnett apparatus, consisting of two chambers of known volume (V_A and V_B) connected

by an expansion valve.

High-precision pressure transducer

Constant temperature bath
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Vacuum pump

Procedure:

System Preparation:

Clean and evacuate the Burnett apparatus.

Charge the primary chamber (V_A) with the gas mixture of known composition.

Isothermal Expansion:

Immerse the apparatus in the constant temperature bath and allow it to reach thermal

equilibrium.

Measure the initial pressure (P₀) in chamber V_A.

Open the expansion valve to allow the gas to expand into the evacuated secondary

chamber (V_B).

After the system reaches equilibrium, measure the new pressure (P₁).

Successive Expansions:

Isolate chamber V_B and evacuate it.

Repeat the expansion process from chamber V_A to V_B, measuring the pressure after

each expansion (P₂, P₃, ...).

Data Analysis:

The pressure ratios from the successive expansions are used to determine the

compressibility factor and virial coefficients of the gas mixture at the given temperature.

Temperature Variation:

Repeat the entire procedure at different temperatures to map out the PVTx surface of the

mixture.
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The uncertainty in measurements is critical and should be carefully controlled. For instance,

uncertainties can be within 7 mK for temperature, 0.8 to 2.5 kPa for pressure, 0.15% for

density, and 0.1 mol % for composition.[8]

Visualized Workflows and Relationships
The following diagrams, generated using Graphviz, illustrate key experimental workflows and

conceptual relationships in mixed refrigerant studies.
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Caption: Workflow for Vapor-Liquid Equilibrium (VLE) measurement.
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Caption: Interrelation of thermodynamic properties and system performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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